Cas no 2138078-01-8 (3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138078-01-8
• MF: C₁₂H₂₂F₃NO
• MW: 253.304394245148
• CID: 6512339
• PubChem ID: 165496232
• Update Time: 2025-06-08

3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
• 2138078-01-8
• EN300-1160745
• 3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C12H22F3NO/c1-3-4-7-16(2)11-8-9(17)5-6-10(11)12(13,14)15/h9-11,17H,3-8H2,1-2H3
• InChI Key： MRNHFYYYNPYUMS-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N(C)CCCC)O)(F)F

Computed Properties

• Exact Mass: 253.16534881g/mol
• Monoisotopic Mass: 253.16534881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

Recent Advances in the Study of 3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS: 2138078-01-8)

The compound 3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS: 2138078-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the development of novel bioactive molecules. Its cyclohexane core, substituted with a trifluoromethyl group and a butyl(methyl)amino moiety, offers a promising platform for modulating biological targets. Researchers have successfully synthesized this compound using a multi-step process involving catalytic hydrogenation and selective functionalization, achieving high yields and purity. The synthetic route has been optimized to accommodate large-scale production, making it feasible for further pharmacological evaluations.

Pharmacological investigations have revealed that 3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol exhibits notable activity against a range of biological targets, including G protein-coupled receptors (GPCRs) and ion channels. Preliminary in vitro studies indicate that the compound demonstrates moderate affinity for certain GPCR subtypes, suggesting potential applications in neurological and cardiovascular disorders. Additionally, its trifluoromethyl group enhances metabolic stability, a critical factor in drug development. These findings underscore the compound's potential as a lead structure for further optimization.

In the context of drug discovery, the compound's unique physicochemical properties have been explored in the design of prodrugs and targeted delivery systems. Recent work has demonstrated its compatibility with various drug conjugation strategies, enabling the development of hybrid molecules with improved pharmacokinetic profiles. Furthermore, computational modeling studies have provided insights into the compound's binding modes and interactions with biological macromolecules, facilitating rational drug design efforts.

Despite these promising advances, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on addressing these gaps through detailed structure-activity relationship (SAR) studies and in vivo efficacy evaluations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, 3-[Butyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS: 2138078-01-8) represents a compelling case study in the intersection of chemical synthesis and medicinal chemistry. Its structural complexity and biological activity make it a valuable candidate for further exploration in drug discovery pipelines. Future research will likely focus on expanding its therapeutic potential and overcoming existing limitations, paving the way for innovative treatments in various disease areas.